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Compound of Interest

Compound Name: AZ'3137

Cat. No.: B15544932

Get Quote

For Immediate Use by Laboratory Personnel

This document provides essential safety and logistical information for the handling of AZ'3137,

a potent, orally active PROTAC-type androgen receptor (AR) degrader. Given its biological

activity and novel mechanism, all researchers, scientists, and drug development professionals

must adhere to the following protocols to ensure personal safety and experimental integrity.

Essential Safety and Personal Protective Equipment
(PPE)
Due to its potent biological activity, a stringent approach to personal protection is mandatory

when handling AZ'3137. The level of protection must be adapted to the specific procedure

being performed.

Engineering Controls
All work involving solid AZ'3137 or the preparation of stock solutions must be conducted in a

certified chemical fume hood to minimize inhalation risk. For procedures with a high potential

for aerosol generation, the use of a closed system is recommended. The laboratory should be

equipped with adequate ventilation.
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Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling AZ'3137. Adherence to these

guidelines is critical to prevent accidental exposure.

Activity Hand Protection
Eye/Face

Protection
Body Protection

Respiratory

Protection

Receiving &

Storage

Single pair of

nitrile gloves

Safety glasses

with side shields
Laboratory coat

Not generally

required

Weighing of

Solid

Double-gloving

(nitrile)

Chemical splash

goggles and face

shield

Disposable solid-

front gown with

tight cuffs

NIOSH-approved

N95 or higher

respirator

Solution

Preparation

Double-gloving

(nitrile)

Chemical splash

goggles
Laboratory coat

Not required if in

a fume hood

In Vitro

Experiments

Single pair of

nitrile gloves

Safety glasses

with side shields
Laboratory coat

Not generally

required

Animal Dosing

(Oral)

Double-gloving

(nitrile)

Safety glasses

with side shields
Laboratory coat

Not generally

required

Waste Disposal
Double-gloving

(nitrile)

Chemical splash

goggles
Laboratory coat

Not generally

required

Operational Plan: From Receipt to Disposal
A systematic workflow is crucial for the safe management of AZ'3137 within the laboratory.
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Figure 1. Operational Workflow for AZ'3137
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Figure 2. Mechanism of Action of AZ'3137
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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